5-{[(3-Methylbenzyl)sulfonyl]methyl}-2-furoic acid

• IUPAC Name: 5-[(3-methylphenyl)methylsulfonylmethyl]furan-2-carboxylic acid
• InChI: InChI=1S/C14H14O5S/c1-10-3-2-4-11(7-10)8-20(17,18)9-12-5-6-13(19-12)14(15)16/h2-7H,8-9H2,1H3,(H,15,16)
• InChI Key: LAKIDDKKBBYVHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)CC2=CC=C(O2)C(=O)O
• Molecular Formula: C14H14O5S
• Molecular Weight: 294.32 g/mol

Description

5-{[(3-Methylbenzyl)sulfonyl]methyl}-2-furoic acid is a biochemical compound used for proteomics research. It has a molecular formula of C14H14O5S and a molecular weight of 294.32.

Molecular Structure Analysis

The InChI code for 5-{[(3-Methylbenzyl)sulfonyl]methyl}-2-furoic acid is 1S/C14H14O5S/c1-10-4-2-3-5-11(10)8-20(17,18)9-12-6-7-13(19-12)14(15)16/h2-7H,8-9H2,1H3,(H,15,16). This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Scientific Research Applications

Chemiluminescence and Synthetic Applications

One study focuses on the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes and their base-induced chemiluminescence, indicating potential applications in chemical sensing and light-emitting materials (Watanabe et al., 2010). Another highlights the use of o- and p-halobenzyl sulfones as zwitterionic synthons for the preparation of ortho-substituted cinnamates and biarylacetic acids, suggesting applications in the synthesis of pharmaceuticals (Costa et al., 2002).

Analytical Chemistry

In analytical chemistry, sulfonated compounds have been used for the determination of various compounds in honey, showcasing their utility in food analysis and quality control (Nozal et al., 2001).

Catalysis

Sulfonated compounds are also significant in catalysis, as demonstrated by research on sulfonated graphene oxide's superior performance in biofuel production from 5-(hydroxymethyl)-2-furfural, suggesting their role in sustainable energy solutions (Antunes et al., 2014).

Pharmaceutical Chemistry

In pharmaceutical chemistry, the design and synthesis of sulfonamide derivatives as EP1 receptor antagonists reveal the therapeutic potential of these compounds in inflammation and pain management (Naganawa et al., 2006). Another study on carbonic anhydrase inhibitors using furan sulfonylhydrazones indicates potential applications in diuretic, antiglaucoma, and antiobesity drugs (Gündüzalp et al., 2016).

Material Science

In material science, the generation of sulfonated isobenzofuran-1(3H)-ones under photocatalysis through the insertion of sulfur dioxide points to novel methods in organic synthesis and material preparation (Zhang et al., 2018).

Safety and Hazards

For safety and hazard information, it’s best to refer to the Material Safety Data Sheet (MSDS) for 5-{[(3-Methylbenzyl)sulfonyl]methyl}-2-furoic acid. The MSDS will provide comprehensive information about handling, storage, and disposal, as well as risks and safety precautions.

Future Directions

The future directions of research and application for 5-{[(3-Methylbenzyl)sulfonyl]methyl}-2-furoic acid are not specified in the available resources. This compound is used in proteomics research, so future directions may involve further exploration of its role and potential applications in this field.